4-Methoxy-7-methyl-2-(4-pentanoylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pentan-1-one
• InChI: InChI=1S/C18H25N3O2S/c1-4-5-6-15(22)20-9-11-21(12-10-20)18-19-16-14(23-3)8-7-13(2)17(16)24-18/h7-8H,4-6,9-12H2,1-3H3
• InChI Key: JQFKOFQAWRNMNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C18H25N3O2S
• Molecular Weight: 347.5 g/mol

Description

4-Methoxy-7-methyl-2-(4-pentanoylpiperazin-1-yl)-1,3-benzothiazole, also known as PBBT, is a benzothiazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. PBBT is a small molecule that can be synthesized using various methods, and it has been shown to exhibit promising biological activities.

Scientific Research Applications

Antimicrobial Activity

4-Methoxy-7-methyl-2-(4-pentanoylpiperazin-1-yl)-1,3-benzothiazole, a compound with a benzothiazole moiety, shows potential in antimicrobial applications. Research indicates that benzothiazole derivatives exhibit variable and modest activity against bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). Another study on benzothiazole-containing compounds also supports their antimicrobial properties, especially when electronic properties like electron-withdrawing groups are modified (Amir, Javed, & Hassan, 2012).

Anticancer Activity

Compounds with a benzothiazole structure have been explored for their potential anticancer activity. A study synthesized various benzothiazole derivatives and found them effective against multiple cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers (Havrylyuk et al., 2010). Another study focusing on benzothiazole-derived compounds showed promising results in inhibiting cancer cell proliferation and inducing apoptosis (Repický, Jantová, & Cipak, 2009).

Anticonvulsant and Neuroprotective Effects

Benzothiazole derivatives have also been investigated for their anticonvulsant and neuroprotective effects. Research has shown that certain benzothiazole-amide compounds exhibit significant anticonvulsant activity and neuroprotective effects, potentially representing new leads in the development of anticonvulsant drugs (Hassan, Khan, & Amir, 2012).

Cardiotonic Properties

Benzothiazoles have been synthesized and evaluated for cardiotonic activity. In a study, certain derivatives demonstrated dose-related increases in cardiac contractile force, suggesting potential utility in treating congestive heart failure (Schnettler, Dage, & Grisar, 1982).